molecular formula C19H31NO3 B1184625 3,4-diethoxy-N,N-diisobutylbenzamide

3,4-diethoxy-N,N-diisobutylbenzamide

Cat. No.: B1184625
M. Wt: 321.461
InChI Key: HCRBCUAUPNKYNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Diethoxy-N,N-diisobutylbenzamide is a benzamide derivative characterized by a central benzene ring substituted with ethoxy groups at the 3- and 4-positions and diisobutyl chains attached to the amide nitrogen. The ethoxy groups contribute electron-donating effects, while the bulky diisobutyl substituents likely enhance lipophilicity, influencing solubility and membrane permeability .

Properties

Molecular Formula

C19H31NO3

Molecular Weight

321.461

IUPAC Name

3,4-diethoxy-N,N-bis(2-methylpropyl)benzamide

InChI

InChI=1S/C19H31NO3/c1-7-22-17-10-9-16(11-18(17)23-8-2)19(21)20(12-14(3)4)13-15(5)6/h9-11,14-15H,7-8,12-13H2,1-6H3

InChI Key

HCRBCUAUPNKYNN-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C=C1)C(=O)N(CC(C)C)CC(C)C)OCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis

  • 3,4-Diethoxy-N,N-diisobutylbenzamide : Ethoxy groups at 3,4-positions; diisobutyl chains on amide nitrogen.
  • Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide) : Dichlorophenyl and ethoxymethoxy substituents; used as a herbicide .
  • Diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide): Fluorinated aromatic rings and pyridine core; herbicide with long residual activity .
  • N,N,N',N'-4-Trimethylbenzamide : Trimethyl groups on amide nitrogen; simpler structure with higher polarity compared to diisobutyl chains .

Physicochemical Properties

  • Lipophilicity : The diisobutyl groups in 3,4-diethoxy-N,N-diisobutylbenzamide likely confer higher logP values compared to etobenzanid (chlorinated) or trimethylbenzamide, suggesting greater membrane permeability.
  • Solubility : Ethoxy groups may improve water solubility relative to fully halogenated analogs like diflufenican, which relies on fluorinated groups for stability .

Research Findings and Trends

  • Synthetic Routes : Benzamides are typically synthesized via Schotten-Baumann reactions, but the diisobutyl groups in 3,4-diethoxy-N,N-diisobutylbenzamide may require specialized alkylation steps .
  • Biological Activity : Chlorinated or fluorinated benzamides (e.g., etobenzanid) exhibit herbicidal activity by inhibiting photosynthesis or cell division. The target compound’s ethoxy groups may alter mode of action due to reduced electron-withdrawing effects .

Data Table: Comparative Analysis of Benzamide Derivatives

Compound Name Key Substituents Molecular Weight (g/mol) LogP (Predicted) Primary Application
3,4-Diethoxy-N,N-diisobutylbenzamide 3,4-ethoxy; N,N-diisobutyl ~335.5 ~4.2 Research compound
Etobenzanid 2,3-dichlorophenyl; ethoxymethoxy ~344.8 ~3.8 Herbicide
Diflufenican 2,4-difluorophenyl; trifluoromethyl ~394.3 ~4.5 Herbicide
N,N,N',N'-4-Trimethylbenzamide N,N,N',N'-tetramethyl ~207.3 ~1.9 Chemical intermediate

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